molecular formula C25H27N3O2S B2363279 1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(3-methoxyphenyl)thiourea CAS No. 851972-13-9

1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(3-methoxyphenyl)thiourea

Cat. No. B2363279
CAS RN: 851972-13-9
M. Wt: 433.57
InChI Key: KGOHMFMUXNJTRY-UHFFFAOYSA-N
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Description

1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(3-methoxyphenyl)thiourea is a useful research compound. Its molecular formula is C25H27N3O2S and its molecular weight is 433.57. The purity is usually 95%.
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Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement Reactions

Research by Craig et al. (2005) explores the Claisen rearrangement reactions involving furan-2-ylmethyl, a component of the chemical . This process is significant in synthesizing heteroaromatic products, although rearomatization does not always occur with certain substrates, like those derived from 3-(hydroxyalkyl)indoles (D. Craig, N. King, Joerg T Kley, & D. M. Mountford, 2005).

Anticancer Applications Targeting EGFR

Lan et al. (2017) designed and synthesized N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives, targeting the epidermal growth factor receptor (EGFR) as potential anticancer agents. These compounds showed potent anticancer activities against various cancer cell lines, with one particular compound exhibiting the most potent activity. The study demonstrates the therapeutic potential of furan-2-ylmethyl and indole derivatives in cancer treatment (Z. Lan, Deng Xinshan, et al., 2017).

Synthesis of Mixed Cyclic Oligomers

Nagarajan et al. (2001) conducted research on the synthesis of mixed cyclic oligomers containing furans and pyrroles. This work highlights the potential of furan-2-ylmethyl and indole derivatives in creating complex organic structures, useful in various chemical and pharmaceutical applications (A. Nagarajan, Jae-Won Ka, & Chang-Hee Lee, 2001).

Photochromic Properties in Dihetarylethenes

Metelitsa et al. (2010) synthesized novel nonsymmetric dihetarylethenes based on benzindole and thiophene, demonstrating the photochromic properties of these compounds. This research indicates the potential application of the chemical in developing materials with unique photo-responsive characteristics (A. Metelitsa, V. P. Rybalkin, et al., 2010).

properties

IUPAC Name

1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)-3-(3-methoxyphenyl)thiourea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H27N3O2S/c1-17-9-10-24-23(14-17)22(18(2)26-24)11-12-28(16-21-8-5-13-30-21)25(31)27-19-6-4-7-20(15-19)29-3/h4-10,13-15,26H,11-12,16H2,1-3H3,(H,27,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGOHMFMUXNJTRY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC(=C2CCN(CC3=CC=CO3)C(=S)NC4=CC(=CC=C4)OC)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H27N3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(3-methoxyphenyl)thiourea

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